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Compound of Interest

4-Nitrophenyl (thiazol-5-yImethyl)
Compound Name:
carbonate

Cat. No.: B023342

Essential Safety and Handling Guide for 4-
Nitrophenyl (thiazol-5-ylmethyl) carbonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal protocols for 4-
Nitrophenyl (thiazol-5-ylmethyl) carbonate (CAS RN: 144163-97-3). Adherence to these
procedures is critical for ensuring a safe laboratory environment and minimizing risks to
personnel and the environment.

Hazard Identification and Safety Summary

4-Nitrophenyl (thiazol-5-yImethyl) carbonate is a pale-yellow solid that poses several health
risks.[1] The primary hazards associated with this compound are summarized by its GHS
hazard statements.

Signal Word: Warning[2]
Hazard Statements:
e H302: Harmful if swallowed.[2]

e H315: Causes skin irritation.[2][3]
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e H319: Causes serious eye irritation.[2]
e H335: May cause respiratory irritation.[2]

A comprehensive summary of the chemical and physical properties is provided in the table

below.
Property Value
CAS Number 144163-97-3
Molecular Formula C11HsN20sS
Molecular Weight 280.26 g/mol
Appearance Pale-Yellow Solid
Melting Point 65-67°C

N Refrigerator (2-8°C), Keep in a dark place,
Storage Conditions ) .
Sealed in dry conditions

Boiling Point 475.31£45.0 °C (Predicted)
Flash Point 241.3+28.7 °C
Density 1.485 g/cm3

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4-
Nitrophenyl (thiazol-5-ylmethyl) carbonate. A risk assessment should be conducted before
commencing any work.
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PPE Category

Specifications and
Item .
Recommendations

Eye and Face

Chemical splash goggles are
required. A face shield should

Safety Goggles/Face Shield be worn over safety glasses
when there is a risk of

splashing.

Hand

Butyl rubber gloves are
recommended for handling
nitro compounds.[4] Nitrile
gloves may also be used, but it
Chemical-Resistant Gloves is advisable to double-glove
due to the lack of specific
breakthrough time data.
Always inspect gloves for

integrity before use.

Body

A flame-resistant lab coat
should be worn and kept fully
buttoned. For procedures with
Laboratory Coat a higher risk of splashing, a
chemical-resistant apron
should be worn over the lab

coat.

Respiratory

All work should be conducted
in a certified chemical fume
hood to minimize inhalation
) exposure. If engineering

Respirator ] . )
controls are insufficient, an air-
purifying respirator (APR) with
organic vapor cartridges is

necessary.

Footwear

Sturdy, closed-toe shoes must
Closed-Toe Shoes be worn at all times in the

laboratory.
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Experimental Protocols: Handling and Use

A systematic approach to handling 4-Nitrophenyl (thiazol-5-yImethyl) carbonate is essential
to minimize exposure and ensure safety.

3.1. Preparation and Pre-Experiment Checks

o Designated Area: All work with this compound must be conducted in a designated area
within a certified chemical fume hood.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.

o Spill Kit: Have an appropriate spill kit available for handling spills of solid chemical reagents.

e PPE Inspection: Inspect all required PPE for integrity before use. Do not use damaged
gloves or other protective equipment.

o Review Safety Data Sheet (SDS): Although a complete SDS may not be readily available,
review all available safety information and understand the potential hazards.

3.2. Handling Procedure

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the chemical, even if gloves were worn.[5]

» Dispensing: When weighing and dispensing the solid, do so in a fume hood to avoid
inhalation of any dust. Use appropriate tools to transfer the chemical and avoid creating dust.

e During Use: Keep the container of 4-Nitrophenyl (thiazol-5-ylmethyl) carbonate tightly
closed when not in use. Avoid all personal contact, including inhalation of any dust or vapors.

o After Handling: Decontaminate all surfaces and equipment used. Wash hands and any
exposed skin thoroughly with soap and water.

Disposal Plan
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All waste materials contaminated with 4-Nitrophenyl (thiazol-5-ylmethyl) carbonate must be
treated as hazardous waste.

4.1. Waste Segregation and Collection

o Waste Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste
container for all solid waste, including contaminated gloves, weighing paper, and pipette tips.

e Labeling: The waste container must be clearly labeled with "HAZARDOUS WASTE," the full
chemical name "4-Nitrophenyl (thiazol-5-yImethyl) carbonate,” and the associated hazard
symbols (e.g., "Toxic," "Irritant™).

» No Mixing: Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

4.2. Storage and Disposal

o Storage: Store the hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials. Keep the container tightly closed except when
adding waste.

» Disposal: Arrange for the collection of the hazardous waste by a licensed environmental
waste management contractor. Do not dispose of this chemical down the drain or in regular
trash.

o Empty Containers: The original container of 4-Nitrophenyl (thiazol-5-ylmethyl) carbonate
should be treated as hazardous waste and disposed of accordingly. Do not attempt to clean
and reuse the container.

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.
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Emergency Situation First Aid and Response Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give

Ingestion them a small amount of water to drink. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Evacuate the area. Wear appropriate PPE. For
a small spill, carefully sweep up the solid
material, avoiding dust generation, and place it

Spill in a labeled hazardous waste container. Clean
the spill area with a suitable solvent. For a large
spill, contact your institution's EHS office

immediately.

Logical Workflow Diagram

The following diagram illustrates the safe handling and disposal workflow for 4-Nitrophenyl
(thiazol-5-yIlmethyl) carbonate.
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Safe Handling and Disposal Workflow for 4-Nitrophenyl (thiazol-5-ylmethyl) carbonate

Preparation

1. Don Appropriate PPE

2. Prepare Workspace in Fume Hood

3. Verify Emergency Equipment Accessibility

Handling
A/

4. Weigh and Dispense

5. Perform Experimental Procedure

6. Decontaminate Workspace and Equipment

Disposal Post-Handling
A4
7. Collect Waste in Labeled Container 10. Remove PPE
8. Store Waste in Designated Area 11. Wash Hands Thoroughly

9. Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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